Cas no 25713-24-0 (4-(2-Iodoacetamido)-TEMPO)

4-(2-Iodoacetamido)-TEMPO is a nitroxide spin label reagent widely used in site-directed spin labeling (SDSL) and electron paramagnetic resonance (EPR) studies. Its key advantage lies in the iodoacetamide functional group, which enables selective covalent attachment to cysteine residues in proteins, ensuring precise labeling. The TEMPO moiety provides a stable free radical for EPR spectroscopy, facilitating structural and dynamic analysis of biomolecules. This compound is particularly valuable for probing protein conformations, interactions, and folding mechanisms due to its high reactivity and specificity. Its compatibility with aqueous and organic solvents further enhances its utility in diverse biochemical and biophysical applications.

4-(2-Iodoacetamido)-TEMPO structure

Product Name:4-(2-Iodoacetamido)-TEMPO

CAS No:25713-24-0

MF:C₁₁H₂₀IN₂O₂

MW:339.193175315857

MDL:MFCD00010171

CID:255862

PubChem ID:87571836

Update Time:2025-06-06

4-(2-Iodoacetamido)-TEMPO Chemical and Physical Properties

Names and Identifiers

- 1-Piperidinyloxy,4-[(2-iodoacetyl)amino]-2,2,6,6-tetramethyl-
- 4-(2-Iodoacetamido)-2,2,6,6-tetramethylpiperidine 1-Oxyl Free Radical
- 2-iodo-N-(1-λ<sup>1</sup>-oxidanyl-2,2,6,6-tetramethylpiperidin-4-yl)acetamide
- 4-(2-Iodoacetamido)-TEMPO
- 4-Iodacetamido-2,2,6,6-tetramethyl-N-oxido-piperidinyl
- IASL
- TMPIA
- 4-(2-Iodoacetamido)-TEMPO Free Radical
- 4-(2-Iodoacetamido)-2,2,6,6-tetramethylpiperidine 1-oxyl
- N-(1-oxyl-2,2,6,6-tetramethyl-4-piperidinyl)iodoacetamide
- 2,2,6,6-Tetramethylpiperdin-N-1-oxyiodoacetamide
- N-(Oxyl-2,2,6,6-tetramethylpiperid-4-yl)iodoacetamide
- N-(1-Oxy-2,2,6,6-tetramethyl-4-piperidinyl)iodoacetamide
- 4-(N-Iodoacetamide)-2,2,6,6-tetramethylpiperidine-1-oxyl
- 4-(2-Iodoacetamido)-2,2,6,6-tetramethylpiperidine-1-oxyl
- MDL： MFCD00010171
- Inchi： 1S/C11H20IN2O2/c1-10(2)5-8(13-9(15)7-12)6-11(3,4)14(10)16/h8H,5-7H2,1-4H3,(H,13,15)
- InChI Key： UCTVRHAKQRFPEZ-UHFFFAOYSA-N
- SMILES： ICC(NC1CC(C)(C)N(C(C)(C)C1)[O])=O |^1:14|

Computed Properties

Exact Mass: 339.05700
Monoisotopic Mass: 339.057
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.6
Topological Polar Surface Area: 33.3

Experimental Properties

Color/Form: Light orange powder
Density: 1.4360 (estimate)
Melting Point: 125.0 to 129.0 deg-C
Boiling Point: 428.8°Cat760mmHg
Flash Point: 213.1°C
PSA: 32.34000
LogP: 2.23350
Solubility: Not determined

4-(2-Iodoacetamido)-TEMPO Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36/37/38
Safety Instruction： S24/25
Hazardous Material Identification：
Storage Condition：2-8°C

4-(2-Iodoacetamido)-TEMPO Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	I0487-100MG	4-(2-Iodoacetamido)-2,2,6,6-tetramethylpiperidine 1-Oxyl Free Radical	25713-24-0	>98.0%(HPLC)	100mg	¥190.00	2024-04-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	I861777-100mg	4-(2-Iodoacetamido)-2,2,6,6-tetramethylpiperidine 1-Oxyl Free Radical	25713-24-0	≥98%(HPLC)	100mg	728.10	2021-05-17
TRC	I685508-10mg	4-(2-Iodoacetamido)-TEMPO	25713-24-0		10mg	$ 92.00	2023-04-15
TRC	I685508-25mg	4-(2-Iodoacetamido)-TEMPO	25713-24-0		25mg	$ 173.00	2023-04-15
Ambeed	A750156-1g	4-(2-IOdoacetamido)-tempo	25713-24-0	95%	1g	$436.00	2022-03-01
abcr	AB137194-100 mg	4-(2-Iodoacetamido)-2,2,6,6-tetramethylpiperidine 1-oxyl; 96%	25713-24-0		100MG	€179.70	2022-03-05
Aaron	AR003KP1-250mg	4-(2-IODOACETAMIDO)-TEMPO	25713-24-0	98%	250mg	$477.00	2025-01-22
Aaron	AR003KP1-100mg	4-(2-IODOACETAMIDO)-TEMPO	25713-24-0	98%	100mg	$203.00	2025-01-22
1PlusChem	1P003KGP-10mg	4-(2-IODOACETAMIDO)-TEMPO	25713-24-0	98%	10mg	$99.00	2025-02-20
A2B Chem LLC	AB65689-100mg	4-(2-Iodoacetamido)-tempo	25713-24-0	>98.0%(HPLC)	100mg	$273.00	2024-04-20